Cas no 61668-31-3 (1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)-)
61668-31-3 structure
Product Name:1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)-
CAS No:61668-31-3
MF:C18H15BrO3
MW:359.213904619217
CID:470743
PubChem ID:12328903
Update Time:2025-04-19
1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)-
- 3-benzoyl-1-(4-bromophenyl)pentane-1,4-dione
- 61668-31-3
- DTXSID10490150
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- Inchi: 1S/C18H15BrO3/c1-12(20)16(18(22)14-5-3-2-4-6-14)11-17(21)13-7-9-15(19)10-8-13/h2-10,16H,11H2,1H3
- InChI Key: IUGCZXBJYRSFDR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(CC(C(C)=O)C(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 358.02045
- Monoisotopic Mass: 358.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.21
1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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